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Compound of Interest

Compound Name: N-Cyanoacetylurethane

Cat. No.: B033127 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of N-
Cyanoacetylurethane are critical for ensuring a secure laboratory environment. Adherence to

these guidelines is paramount for researchers, scientists, and drug development professionals.

N-Cyanoacetylurethane is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as harmful if swallowed, in contact with skin, or inhaled,

and can cause serious eye and skin irritation.[1][2][3][4] It may also cause respiratory irritation.

[1][2][3][4]

Hazard Identification and Personal Protective
Equipment
To mitigate exposure risks, the use of appropriate Personal Protective Equipment (PPE) is

mandatory. The following table summarizes the key hazards and the recommended PPE for

handling N-Cyanoacetylurethane.
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Hazard Category GHS Hazard Statement
Recommended Personal
Protective Equipment

Acute Toxicity (Oral, Dermal,

Inhalation)

H302, H312, H332: Harmful if

swallowed, in contact with skin,

or if inhaled.[1][2][3][4]

Gloves: Chemical-resistant

gloves (e.g., nitrile) inspected

prior to use.[2] Lab Coat: To

prevent skin contact.[1]

Respiratory Protection: A dust

mask (e.g., N95) or a full-face

respirator if exposure limits are

exceeded or irritation is

experienced.[2]

Skin Corrosion/Irritation
H315: Causes skin irritation.[1]

[2][3]

Gloves: Chemical-resistant

gloves.[2] Lab Coat:

Appropriate protective work

clothing.[1]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation.[1][2][3]

Eye Protection: Tightly fitting

safety goggles or a face shield.

[1][2]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation.[1][2][3]

Respiratory Protection: Use in

a well-ventilated area or with

local exhaust ventilation.[1][2]

A dust mask or respirator is

recommended.

Operational Plan for Handling N-
Cyanoacetylurethane
A systematic approach to handling N-Cyanoacetylurethane is essential to minimize risk. The

following step-by-step procedure should be followed:

1. Engineering Controls and Preparation:

Always handle N-Cyanoacetylurethane in a well-ventilated area, preferably within a

chemical fume hood.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/23112
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://www.benchchem.com/product/b033127?utm_src=pdf-body
https://www.benchchem.com/product/b033127?utm_src=pdf-body
https://www.benchchem.com/product/b033127?utm_src=pdf-body
https://www.benchchem.com/product/b033127?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that a safety shower and eye wash station are readily accessible.[1]

Before starting, inspect all PPE for integrity.

2. Donning Personal Protective Equipment:

Put on a lab coat and chemical-resistant gloves.

Wear tightly fitting safety goggles.

If there is a risk of generating dust or aerosols, use a dust mask or respirator.

3. Chemical Handling:

Avoid the formation of dust and aerosols during handling.[2]

Measure and dispense the chemical carefully.

Keep the container tightly closed when not in use.[2][3]

Do not eat, drink, or smoke in the area where the chemical is handled.[2][3]

4. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling.[2][3]

Clean the work area to remove any residual contamination.

Remove and properly dispose of contaminated PPE.

Disposal Plan
Proper disposal of N-Cyanoacetylurethane and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste N-Cyanoacetylurethane and any contaminated materials in

a suitable, labeled, and closed container.[2]
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Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local regulations.[1] Do not allow the chemical to enter drains or the

environment.[1][2]

Professional Disposal: It is recommended to use a licensed professional waste disposal

service for chemical waste.

Workflow for Safe Handling and Disposal
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Workflow for Handling N-Cyanoacetylurethane
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Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of N-
Cyanoacetylurethane in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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